molecular formula C8H9BrClN B15323751 (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine

(S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine

Cat. No.: B15323751
M. Wt: 234.52 g/mol
InChI Key: YWAIBVYCGUKECT-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine is a high-value chiral aryl ethanamine. This compound serves as a versatile synthetic intermediate and building block in organic chemistry and pharmaceutical research . The molecule features a benzene ring substituted with both bromo and chloro groups, offering distinct sites for further functionalization via metal-catalyzed cross-coupling reactions, a fundamental transformation in constructing complex molecules . The specific stereochemistry of the (S)-enantiomer is critical for studies in asymmetric synthesis and for investigating structure-activity relationships (SAR) in drug discovery . Compounds of this class are frequently explored in the development of bioactive molecules and are of significant interest in methodologies like deaminative halogenation, which transforms amines into valuable halides . This product is supplied as a powder. Researchers can leverage its chiral structure for developing targeted inhibitors and other pharmacologically active compounds . This product is For Research Use Only. It is not intended for diagnostic or therapeutic use, and it is strictly not for human consumption.

Properties

Molecular Formula

C8H9BrClN

Molecular Weight

234.52 g/mol

IUPAC Name

(1S)-1-(2-bromo-5-chlorophenyl)ethanamine

InChI

InChI=1S/C8H9BrClN/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5H,11H2,1H3/t5-/m0/s1

InChI Key

YWAIBVYCGUKECT-YFKPBYRVSA-N

Isomeric SMILES

C[C@@H](C1=C(C=CC(=C1)Cl)Br)N

Canonical SMILES

CC(C1=C(C=CC(=C1)Cl)Br)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine typically involves the following steps:

    Bromination: The starting material, 2-chloroaniline, undergoes bromination to introduce a bromine atom at the ortho position relative to the amine group.

    Chlorination: The brominated intermediate is then subjected to chlorination to introduce a chlorine atom at the para position.

    Reductive Amination: The final step involves reductive amination, where the bromochlorophenyl intermediate reacts with an appropriate amine source under reducing conditions to form the desired (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine.

Industrial Production Methods

Industrial production of (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine may involve optimized reaction conditions, such as the use of specific catalysts, solvents, and temperature control to maximize yield and purity. Large-scale production may also incorporate continuous flow reactors and automated systems for efficient synthesis.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine can undergo various chemical reactions, including:

    Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

    Reduction: The compound can be reduced to form the corresponding amine derivatives.

    Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

    Substitution: Nucleophiles such as sodium methoxide, sodium ethoxide, and Grignard reagents can be used for substitution reactions.

Major Products Formed

    Oxidation: Formation of imines, nitriles, or corresponding oxidized derivatives.

    Reduction: Formation of reduced amine derivatives.

    Substitution: Formation of substituted phenylethylamine derivatives with various functional groups.

Scientific Research Applications

    Chemistry: Used as a building block for the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with biological targets.

    Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

    Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes, receptors, or ion channels. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological responses. The exact pathways and targets involved depend on the specific context of its application.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Key Structural Features and Analogues

The compound’s structural analogues can be categorized based on:

  • Substituent positions (halogen, methyl, methoxy groups).
  • Chirality (R vs. S enantiomers).
  • Backbone modifications (e.g., ethanamine vs. cyclopropanamine).
Table 1: Comparison of Key Compounds
Compound Name Molecular Formula Molecular Weight (g/mol) Substituents (Aromatic Ring) Enantiomer Key Applications/Properties Reference
(S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine C₈H₁₀BrClN 234.53 2-Br, 5-Cl S Asymmetric synthesis, organocatalysis
(R)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine hydrochloride C₈H₁₀BrCl₂N 270.98 2-Br, 5-Cl R Pharmaceutical intermediate
2-(4-Bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride C₁₀H₁₄BrNO₂ 280.13 4-Br, 2,5-(OCH₃) Racemic Serotonin receptor modulation
1-(2-Bromo-5-methylphenyl)ethan-1-amine C₉H₁₂BrN 214.10 2-Br, 5-CH₃ Not specified Building block for ligands
(S)-1-(4-Bromopyridin-2-yl)ethan-1-amine C₇H₉BrN₂ 201.07 Pyridine ring: 4-Br, 2-CH₂NH₂ S Heterocyclic drug development

Substituent Effects on Physicochemical Properties

  • Halogen Position : The 2-bromo-5-chloro substitution in the target compound enhances steric hindrance compared to 3-bromo or 4-bromo analogues (e.g., 1-(3-bromo-5-methoxyphenyl)ethan-1-amine, CAS: 1388085-74-2) . This hindrance impacts catalytic activity and binding affinity in receptor-ligand interactions.
  • Electron-Withdrawing Groups : The 5-chloro substituent increases the electrophilicity of the aromatic ring, contrasting with methoxy-containing analogues (e.g., 2,5-dimethoxy derivatives) that donate electron density .

Q & A

Q. What are the recommended synthetic routes for (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine, and how can reaction conditions be optimized?

The synthesis typically involves multi-step strategies:

Halogenation : Introduce bromine and chlorine substituents onto a phenyl ring via electrophilic aromatic substitution, ensuring regioselectivity by using directing groups or temperature control .

Chiral amine formation : Employ asymmetric synthesis techniques, such as enzymatic resolution (e.g., ω-transaminases) or chiral auxiliaries, to achieve the (S)-enantiomer. Biphasic systems may mitigate product inhibition in enzymatic methods .

Purification : Use recrystallization or chiral chromatography (e.g., HPLC with cellulose-based columns) to enhance enantiomeric purity.

Q. How can the stereochemical configuration of (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine be confirmed?

  • X-ray crystallography : Resolve the absolute configuration using SHELXL for refinement. This method is gold-standard for chiral centers .
  • Circular Dichroism (CD) : Compare experimental CD spectra with computational predictions.
  • Chiral Derivatization : React with a chiral resolving agent (e.g., Mosher’s acid) and analyze via NMR or mass spectrometry.

Q. What spectroscopic methods are suitable for characterizing this compound?

  • NMR : 1^1H and 13^13C NMR to confirm substituent positions and amine proton environment.
  • HRMS : Validate molecular formula (C8_8H8_8BrClN).
  • IR Spectroscopy : Identify amine N-H stretching (~3300 cm1^{-1}) and aromatic C-Br/C-Cl vibrations.

Advanced Research Questions

Q. How do substituent positions (bromo at C2, chloro at C5) influence biological activity compared to analogs?

Substituent Position Biological Activity Trend Reference
2-Bromo, 5-chloroEnhanced receptor binding
2-Fluoro, 5-bromoReduced metabolic stability
2-Bromo, 5-methylIncreased steric hindrance

Key Insight : The electron-withdrawing bromo and chloro groups enhance electrophilic reactivity, potentially improving interactions with target proteins (e.g., enzymes or receptors).

Q. How can researchers resolve contradictions in crystallographic data for this compound?

  • Data Validation : Use the R-factor and R-free metrics in SHELXL to assess refinement quality .
  • Twinned Data Analysis : Apply SHELXL’s twin refinement tools if crystal twinning is suspected.
  • Alternative Phasing : Combine multiple datasets (e.g., SAD/MAD) if initial phasing fails.

Q. What strategies mitigate racemization during storage or experimental use?

  • Low-Temperature Storage : Store at -20°C in inert solvents (e.g., anhydrous DMSO).
  • Acidic Conditions : Protonate the amine group to reduce nucleophilic susceptibility.
  • Chiral Stability Assays : Monitor enantiomeric excess (ee) over time using chiral HPLC.

Methodological Challenges

Q. How to design SAR studies for derivatives of this compound?

  • Core Modifications : Vary halogen substituents (e.g., F, I) and positions (ortho/meta/para).
  • Amine Functionalization : Convert the primary amine to secondary/tertiary analogs or incorporate into heterocycles.
  • In Silico Screening : Perform docking studies with targets (e.g., GPCRs) to prioritize synthetic targets.

Q. What analytical pitfalls arise in quantifying trace impurities?

  • LC-MS Sensitivity : Use high-resolution MS to distinguish isotopic peaks (Br/Cl) from impurities.
  • Column Selection : Employ reverse-phase columns with ion-pairing agents for polar amine separation.
  • Validation : Follow ICH guidelines for LOD/LOQ determination in method development.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.